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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888

An In-depth Technical Guide to the Safe Handling of Bromo-PEG2-bromide

This document provides a comprehensive overview of the safety and handling precautions for
Bromo-PEG2-bromide (CAS No. 31255-10-4). It is intended for researchers, scientists, and
drug development professionals who may work with this substance. The information compiled
herein is based on available safety data for the compound and structurally related chemicals.

Compound Identification and Properties

Bromo-PEG2-bromide is a hydrophilic PEG linker that contains two bromide groups. These
bromide moieties are effective leaving groups for nucleophilic substitution reactions.[1][2][3]
The polyethylene glycol (PEG) spacer enhances the solubility of the molecule in aqueous
media.[1][2][3]

Table 1: Compound Identification
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Identifier Value Reference
_ 1,2-bis(2-
Chemical Name [2]
bromoethoxy)ethane

Synonym Bromo-PEG2-bromide [1][2]

CAS Number 31255-10-4 [1][2]
Molecular Formula CeH12Br20:2 [1112]
Molecular Weight ~276 g/mol [1][2]

| Purity | Typically 298% [[1] |

Table 2: Physical and Chemical Properties

Property Value Reference

Data not available; likely a
Appearance o .
liquid or solid

- Increased solubility in aqueous
Solubility _ [1][2]
media due to PEG spacer

Long-term: -20°C; Short-term:
Storage Condition 0 - 4°C. Store in a dry, dark [1][2]

place.

| Shipping Condition | Shipped under ambient temperature as a non-hazardous chemical |[2][4]

Hazard Identification and Safety Precautions

While specific hazard classification for Bromo-PEG2-bromide is not readily available, data
from structurally similar brominated compounds suggest that it should be handled with care.
The primary hazards are associated with skin and eye contact, inhalation, and ingestion.

Table 3: Potential Hazard Classifications (Inferred) Note: This classification is inferred from a
similar compound (Bromo-PEG2-methyl ester) and general knowledge of brominated organic
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compounds. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Hazard Class GHS Category Hazard Statement Reference

H314: Causes
severe skin burns

Skin
. L Category 1C |/ 2 and eye damage / [5]
Corrosionl/irritation .
H315: Causes skin
irritation

H318: Causes serious

Serious Eye eye damage / H319:
o Category 1/ 2A )
Damage/Irritation Causes serious eye
irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation |[5] |

Precautionary Statements:

Users should adhere to the following precautions:

o P260: Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

e P264: Wash hands and any exposed skin thoroughly after handling.[5][6]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[5][7]
e P302+P352: IF ON SKIN: Wash with plenty of water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][7]

Experimental Protocols and Handling Procedures
Engineering Controls

All work with Bromo-PEG2-bromide should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[5][8] An eyewash station and safety shower should be
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readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling this compound.

Table 4: Recommended Personal Protective Equipment

PPE Type Specification Rationale Reference

To prevent eye

Chemical safety contact which can
Eye/Face Protection  goggles or a face cause serious [51[7][10]
shield. irritation or
damage.

Chemical-resistant
gloves (e.g., nitrile). To prevent skin

Hand Protection Check manufacturer contact, irritation, and [51[71[10]
data for breakthrough potential burns.

times.

A lab coat should be

worn. For larger To protect skin and

Skin/Body Protection quantities, consider personal clothing from  [5][6]
additional protective contamination.
clothing.

| Respiratory Protection | Not typically required if used in a fume hood. If ventilation is
inadequate, use a NIOSH-approved respirator. | To prevent inhalation of vapors or aerosols
which may cause respiratory irritation. |[9][11] |

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC403095000&productDescription=2-BROMO-2-METHYLPROPIONY+500GR&vendorId=VN00032119&countryCode=US&language=en
https://broadpharm.com/msds/bp-25108
https://www.carlroth.com/medias/SDB-2P0N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA2OTZ8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd3WVM4NU1UZzJOakU1TlRJek1UQXlMMU5FUWw4eVVEQk9YMGxGWDBWT0xuQmtaZ3xkYWRiOTBiNDI4MzJhNWMzOWQ5NGE0NDBmN2M5NmRjNGFjZWY2YTU2ZWIxNTk2ZDExMmFhNjM1YTc1NjcxMzFj
https://www.carlroth.com/medias/SDB-2P0N-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAyODh8YXBwbGljYXRpb24vcGRmfGFHWXlMMmd3TWk4NU1UZzJOakU1TnpnMU1qUTJMMU5FUWw4eVVEQk9YMGRDWDBWT0xuQmtaZ3wyNmU3MjI5OWU3ZjlkNTQwMDQ2MjNjNjUwMzYxZTY3NjI2YTk2YTVlNGY3NTE4NzNiNzFhMTM2OWY0OWE3NWE1
https://broadpharm.com/msds/bp-25108
https://www.carlroth.com/medias/SDB-2P0N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA2OTZ8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd3WVM4NU1UZzJOakU1TlRJek1UQXlMMU5FUWw4eVVEQk9YMGxGWDBWT0xuQmtaZ3xkYWRiOTBiNDI4MzJhNWMzOWQ5NGE0NDBmN2M5NmRjNGFjZWY2YTU2ZWIxNTk2ZDExMmFhNjM1YTc1NjcxMzFj
https://www.carlroth.com/medias/SDB-2P0N-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAyODh8YXBwbGljYXRpb24vcGRmfGFHWXlMMmd3TWk4NU1UZzJOakU1TnpnMU1qUTJMMU5FUWw4eVVEQk9YMGRDWDBWT0xuQmtaZ3wyNmU3MjI5OWU3ZjlkNTQwMDQ2MjNjNjUwMzYxZTY3NjI2YTk2YTVlNGY3NTE4NzNiNzFhMTM2OWY0OWE3NWE1
https://broadpharm.com/msds/bp-25108
https://www.fishersci.com/store/msds?partNumber=AC168835000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403095000&productDescription=2-BROMO-2-METHYLPROPIONY+500GR&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0252.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Preparation & Use

Receive & Verify Chemical

Inspect Container for Damage

Store at -20°C in a Dry, Dark Location
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Use in Chemical Fume Hood
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Caption: A workflow for the safe handling of Bromo-PEG2-bromide.
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Emergency and First-Aid Procedures

In case of exposure, immediate action is critical. The following protocols should be followed.

Exposure Event Occurs

ediate Actio

ROutes of Exposure & |

Inhalation

/ First Aid Responsg

Remove Contaminated Clothing. Rinse Cautiously with Water

Move to Fresh Air Wash Skin with Copious Water for at least 15 min.
for at least 15 min. Remove Contact Lenses.

Seek Medical Attention
If Symptoms Persist or Are Severe

Wash Out Mouth with Water.

Do NOT Induce Vomiting.

Click to download full resolution via product page

Caption: Logic diagram for emergency response to exposure incidents.

Experimental Protocols for Emergency Response:

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[5] If symptoms such as respiratory irritation, coughing, or shortness of breath
occur or persist, seek medical attention.[5][11]

+ Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected skin with
copious amounts of water and soap for at least 15 minutes.[5][11] If skin irritation or a
burning sensation occurs, seek medical advice.[5]

+ Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to separate the eyelids with fingers to ensure adequate rinsing.[5] Remove contact
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lenses if present and easy to do so.[5][6] If eye irritation persists, get medical attention.[5]

 Ingestion: Wash out the mouth thoroughly with water.[5] Do not induce vomiting. Call a
poison control center or doctor if you feel unwell.[5]

Spill, Storage, and Disposal
Spill Cleanup Protocol

o Evacuate: Ensure non-essential personnel are clear of the spill area.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Contain & Absorb: For liquid spills, cover with an inert, non-combustible absorbent material
such as sand or diatomaceous earth.[5][10] Do not use combustible materials like paper
towels for large spills.[12]

o Collect: Carefully sweep or scoop the absorbed material into a sealable, chemically
compatible container clearly labeled for chemical waste.[5][12]

o Decontaminate: Clean the spill area with a suitable laboratory detergent and water. Dispose
of all cleaning materials as contaminated solid waste.[12]

Storage

Store Bromo-PEG2-bromide in a tightly sealed container in a dry, dark, and well-ventilated
area.[4][9] The recommended long-term storage temperature is -20°C.[1][2] Keep it segregated
from incompatible materials, such as strong oxidizing agents, strong bases, and metals.[5][9]

Disposal Protocol

Under no circumstances should Bromo-PEG2-bromide or its waste be disposed of down the
drain.[12] It must be treated as halogenated organic chemical waste.

o Container Selection: Use a clean, dry, and chemically compatible waste container with a
secure cap.[12]
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» Labeling: Before adding waste, the container must be clearly labeled as "Halogenated
Organic Waste" and must include the full chemical name, "Bromo-PEG2-bromide".[12]

e Waste Segregation:

o Liquid Waste: Unused or waste Bromo-PEG2-bromide should be transferred to the
labeled liquid waste container inside a fume hood.[12]

o Solid Waste: All contaminated materials (e.g., gloves, absorbent pads, wipes) must be
collected in a separate, sealed plastic bag or container labeled as "Solid Waste with
Bromo-PEG2-bromide".[12]

o Collection: Store the sealed waste containers in a designated satellite accumulation area.
[12] Arrange for pickup and disposal by the institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste contractor.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667888#safety-and-handling-precautions-for-
bromo-peg2-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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